Cas no 1017781-88-2 ((2-Amino-6-bromo-phenyl)-carbamic Acid tert-Butyl Ester)

• Product Name: (2-Amino-6-bromo-phenyl)-carbamic Acid tert-Butyl Ester
• CAS No: 1017781-88-2
• MF: C₁₁H₁₅BrN₂O₂
• MW: 287.153002023697
• MDL: MFCD09997784
• CID: 2092758
• PubChem ID: 76849221
• Update Time: 2025-04-21

(2-Amino-6-bromo-phenyl)-carbamic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-amino-6-bromophenyl)carbamate
• (2-AMINO-6-BROMO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
• 1017781-88-2
• CS-0325473
• SB30174
• (2-Amino-6-bromo-phenyl)-carbamic acid t-butyl ester
• tert-butyl N-(2-amino-6-bromophenyl)carbamate
• (2-Amino-6-bromo-phenyl)-carbamic acid tert-butyl ester, AldrichCPR
• MFCD09997784
• AKOS024260828
• tert-Butyl(2-amino-6-bromophenyl)carbamate
• DB-257507
• (2-Amino-6-bromo-phenyl)-carbamic Acid tert-Butyl Ester

• MDL： MFCD09997784
• Inchi： 1S/C11H15BrN2O2/c1-11(2,3)16-10(15)14-9-7(12)5-4-6-8(9)13/h4-6H,13H2,1-3H3,(H,14,15)
• InChI Key： VQSGCPJZDGFDJL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 286.03169g/mol
• Monoisotopic Mass: 286.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters